Cas no 1448029-84-2 (2-(1,2-benzoxazol-3-yl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}ethan-1-one)

• Product Name: 2-(1,2-benzoxazol-3-yl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}ethan-1-one
• CAS No: 1448029-84-2
• MF: C₁₇H₁₉N₅O₄S
• MW: 389.428861856461
• CID: 6055360
• PubChem ID: 71809092
• Update Time: 2025-07-15

2-(1,2-benzoxazol-3-yl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}ethan-1-one
• AKOS024564196
• 1448029-84-2
• 2-(1,2-benzoxazol-3-yl)-1-[4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]piperidin-1-yl]ethanone
• 2-(benzo[d]isoxazol-3-yl)-1-(4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidin-1-yl)ethanone
• 2-(1,2-benzoxazol-3-yl)-1-{4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl]piperidin-1-yl}ethan-1-one
• F6441-7170

• Inchi： 1S/C17H19N5O4S/c1-21-11-18-19-17(21)27(24,25)12-6-8-22(9-7-12)16(23)10-14-13-4-2-3-5-15(13)26-20-14/h2-5,11-12H,6-10H2,1H3
• InChI Key： SCBGZCGWWFGUGQ-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1C)(C1CCN(C(CC2C3C=CC=CC=3ON=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 389.11577528g/mol
• Monoisotopic Mass: 389.11577528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 2-(1,2-benzoxazol-3-yl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}ethan-1-one

Introduction to 2-(1,2-Benzoxazol-3-yl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}ethan-1-one (CAS No. 1448029-84-2)

2-(1,2-Benzoxazol-3-yl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}ethan-1-one (CAS No. 1448029-84-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoxazole moiety, a triazole ring, and a sulfonyl group attached to a piperidine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzoxazole moiety is known for its ability to form stable complexes with various metal ions and its involvement in the modulation of biological processes. In the context of 2-(1,2-Benzoxazol-3-yl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}ethan-1-one, this moiety may play a crucial role in enhancing the compound's binding affinity to specific receptors or enzymes. Recent studies have shown that benzoxazole derivatives exhibit potent anti-inflammatory and antioxidant properties, making them valuable candidates for the development of new therapeutic agents.

The triazole ring is another key structural feature of this compound. Triazoles are widely used in pharmaceuticals due to their broad spectrum of biological activities, including antifungal, antiviral, and anticancer properties. The presence of a methyl group on the triazole ring in 2-(1,2-Benzoxazol-3-yl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}ethan-1-one can influence its pharmacokinetic properties and enhance its stability. Research has demonstrated that triazole-containing compounds can effectively target specific enzymes involved in disease pathways, such as proteases and kinases.

The sulfonyl group attached to the piperidine ring is another important functional group in this compound. Sulfonyl groups are known for their ability to increase the polarity and solubility of molecules, which can improve their bioavailability and pharmacological activity. In the context of 2-(1,2-Benzoxazol-3-yl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}ethan-one, the sulfonyl group may enhance the compound's interaction with biological targets by providing additional hydrogen bonding or electrostatic interactions.

The piperidine ring is a common structural element in many bioactive compounds due to its ability to confer flexibility and conformational stability. In 2-(1,2-Benzoxazol-3-yl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-y)sulfonylpiperidin-l-yi}ethan-l-one, the piperidine ring serves as a scaffold that connects the benzoxazole and triazole moieties through the sulfonyl group. This arrangement allows for optimal positioning of these functional groups for interaction with biological targets.

Recent advancements in computational chemistry have facilitated the study of 2-(1,2-Benzoxazol--yl)-{ -( - )sulfonylpiperidin--yil}ethan--one's molecular dynamics and binding interactions with various receptors. Molecular docking studies have shown that this compound can form stable complexes with specific protein targets involved in inflammatory and neurodegenerative diseases. These findings suggest that 2-(1,2-Benzoxazol--yl)-{ -( - )sulfonylpiperidin--yil}ethan--one has potential as a lead compound for drug development in these areas.

In addition to its potential therapeutic applications, 2-(1,2-Benzoxazol--yl)-{ -( - )sulfonylpiperidin--yil}ethan--one has been studied for its pharmacokinetic properties. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-(1,-Benzoxazol--yil)-{ -( - )sulfonylpiperidin--yil}ethan--one in treating various conditions. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-(,-Benzoxazol--yil)-{ -( - )sulfonylpiperidin--yil}ethan--one (CAS No. 0) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its high binding affinity and favorable pharmacokinetic properties. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound in medicine.